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Compound of Interest

Compound Name: 2-Hydroxybenzonitrile

Cat. No.: B042573 Get Quote

An In-depth Technical Guide on the Solubility of 2-Hydroxybenzonitrile in Organic Solvents

Introduction
2-Hydroxybenzonitrile, also known as salicylonitrile or 2-cyanophenol, is a bifunctional

aromatic organic compound with the chemical formula C₇H₅NO.[1][2] Its structure consists of a

benzene ring substituted with a hydroxyl (-OH) group and a nitrile (-C≡N) group at the ortho

position.[1] This unique arrangement makes it a valuable intermediate in the synthesis of a

wide range of pharmaceuticals, agrochemicals, dyes, and specialty polymers.[3][4]

The solubility of 2-Hydroxybenzonitrile in various organic solvents is a critical

physicochemical parameter that governs its handling, reaction kinetics, purification, and

formulation in numerous applications. For researchers, scientists, and drug development

professionals, a thorough understanding of its solubility profile is essential for process

optimization, dosage form development, and ensuring reproducible experimental outcomes.

This technical guide provides a comprehensive overview of the solubility of 2-
Hydroxybenzonitrile, details established experimental protocols for its determination, and

illustrates key workflows and influencing factors.

Solubility Profile of 2-Hydroxybenzonitrile
Quantitative, temperature-dependent solubility data for 2-Hydroxybenzonitrile in a wide range

of organic solvents is not extensively documented in publicly available literature. However,
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qualitative descriptions and data from chemical databases provide a foundational

understanding of its solubility characteristics. The compound is generally described as a white

to light yellow crystalline solid.[1][3]

The presence of both a polar hydroxyl group, capable of acting as a hydrogen bond donor and

acceptor, and a moderately polar nitrile group, alongside a nonpolar benzene ring, results in a

nuanced solubility profile.

Table 1: Qualitative and Reported Solubility of 2-Hydroxybenzonitrile

Solvent Class Solvent Reported Solubility Reference

Alcohols Methanol Slightly Soluble [5][6]

Ethanol Soluble [1]

Ketones Acetone Soluble [1]

Halogenated Chloroform Sparingly Soluble [5][6]

Aqueous Water Soluble [5][6]

Note: The terms "Soluble," "Slightly Soluble," and "Sparingly Soluble" are qualitative. For

precise applications, experimental determination of quantitative solubility at specific

temperatures is highly recommended.

Factors Influencing Solubility
The solubility of 2-Hydroxybenzonitrile is a multifactorial property governed by the interplay

between the solute and solvent characteristics. A logical relationship of these factors is

depicted below.
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Caption: Factors influencing the solubility of 2-Hydroxybenzonitrile.

Solute Properties: The hydroxyl group can form hydrogen bonds with protic and aprotic polar

solvents, enhancing solubility. The benzene ring contributes to van der Waals interactions

and favors solubility in less polar or aromatic solvents.

Solvent Properties: Polar protic solvents (e.g., alcohols) can effectively solvate the molecule

through hydrogen bonding. Polar aprotic solvents (e.g., acetone) can act as hydrogen bond

acceptors. Nonpolar solvents are generally poor solvents for this compound due to the

presence of the polar functional groups.

Temperature: The dissolution of solids in liquids is typically an endothermic process;

therefore, the solubility of 2-Hydroxybenzonitrile is expected to increase with rising

temperature.

Experimental Protocol for Solubility Determination
A reliable method for determining the thermodynamic solubility of 2-Hydroxybenzonitrile is the

isothermal shake-flask method, followed by quantitative analysis of the supernatant. This

method ensures that a true equilibrium between the solid and liquid phases is achieved.

Materials and Equipment
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Solute: High-purity 2-Hydroxybenzonitrile (>99%).[3]

Solvents: Analytical or HPLC-grade organic solvents.

Equipment:

Analytical balance

Glass vials with screw caps

Thermostatically controlled orbital shaker or water bath

Syringes and syringe filters (e.g., 0.22 µm PTFE)

Volumetric flasks and pipettes

High-Performance Liquid Chromatography (HPLC) system with a UV detector or a UV-Vis

spectrophotometer.

Experimental Workflow Diagram
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Preparation

Equilibration

Sampling & Analysis

Calculation

1. Add excess
2-Hydroxybenzonitrile to vial

2. Add known volume
of solvent

3. Seal and place in
thermostatic shaker

Phase 1

4. Shake at constant T
(e.g., 24-72h) until

equilibrium is reached

5. Withdraw supernatant

Phase 2

6. Filter immediately
with syringe filter

7. Dilute sample accurately

8. Analyze concentration
(HPLC/UV-Vis)

9. Determine concentration from
calibration curve

Phase 3

10. Calculate solubility
(accounting for dilution)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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